Cas no 1343713-09-6 (1-(2,2-difluoroethyl)-1H-imidazole)

• Product Name: 1-(2,2-difluoroethyl)-1H-imidazole
• CAS No: 1343713-09-6
• MF: C₅H₆F₂N₂
• MW: 132.111347675323
• MDL: MFCD18889425
• CID: 5217668
• Update Time: 2025-05-20

1-(2,2-difluoroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2,2-difluoroethyl)-
• 1-(2,2-difluoroethyl)-1H-imidazole

• MDL： MFCD18889425
• Inchi： 1S/C5H6F2N2/c6-5(7)3-9-2-1-8-4-9/h1-2,4-5H,3H2
• InChI Key： DMOTYYRQNFAILB-UHFFFAOYSA-N
• SMILES： C1N(CC(F)F)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,2-difluoroethyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 1343713-09-6 and Product Name: 1-(2,2-difluoroethyl)-1H-imidazole

1-(2,2-difluoroethyl)-1H-imidazole (CAS No. 1343713-09-6) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and chemical properties. This compound belongs to the imidazole class, which is well-known for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents. The introduction of fluorine atoms at the 2,2-difluoroethyl substituent enhances the compound's metabolic stability, lipophilicity, and binding affinity, making it a promising candidate for further development in drug discovery.

The 1-(2,2-difluoroethyl)-1H-imidazole molecule exhibits a high degree of versatility, which has been explored in various research settings. Its fluorinated structure imparts a distinct electronic environment that can modulate interactions with biological targets. Recent studies have highlighted the potential of this compound as a scaffold for developing novel inhibitors targeting enzymes involved in critical biological pathways. For instance, its imidazole ring can serve as a hydrogen bond acceptor or donor, facilitating specific interactions with protein active sites.

In the realm of medicinal chemistry, the incorporation of fluorine into organic molecules is a well-established strategy to improve pharmacokinetic properties. The CAS No. 1343713-09-6 compound exemplifies this trend by demonstrating enhanced binding affinity and reduced susceptibility to metabolic degradation. This has led to its investigation in the design of small-molecule drugs that require prolonged half-life and improved bioavailability. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 1-(2,2-difluoroethyl)-1H-imidazole that exhibit enhanced activity against disease-causing targets.

One of the most compelling aspects of 1-(2,2-difluoroethyl)-1H-imidazole is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The fluorine atoms at the 2,2-difluoroethyl group contribute to steric hindrance and electronic tuning, allowing for precise modulation of enzyme-substrate interactions. This has opened up avenues for developing next-generation therapeutics with improved efficacy and selectivity.

The synthesis of 1-(2,2-difluoroethyl)-1H-imidazole involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex structure. Advanced synthetic methodologies have been employed to introduce the fluorinated side chain while maintaining high yields and purity. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are essential for constructing the desired fluorinated imidazole core. The robustness of these synthetic routes ensures that large-scale production of this compound is feasible for both academic and industrial applications.

From a biological perspective, 1-(2,2-difluoroethyl)-1H-imidazole has been investigated for its potential role in modulating immune responses. Fluorinated imidazoles have shown promise in preclinical studies as immunomodulators by interacting with receptors and signaling pathways involved in inflammation and immune cell regulation. The unique electronic properties of this compound allow it to engage with biological targets in ways that traditional non-fluorinated analogs cannot. This has sparked interest in exploring its therapeutic potential in autoimmune disorders and chronic inflammatory conditions.

The development of 1-(2,2-difluoroethyl)-1H-imidazole as a lead compound has also benefited from advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating its structure-activity relationships (SAR). These tools provide detailed insights into how structural modifications affect biological activity, enabling medicinal chemists to optimize the compound's properties iteratively. Such high-resolution data is crucial for submitting accurate chemical documentation for regulatory submissions.

The future prospects of CAS No. 1343713-09-6 are promising as ongoing research continues to uncover new applications for fluorinated imidazoles. Collaborative efforts between academia and industry are driving innovation by combining computational biology with experimental validation to accelerate drug discovery pipelines. The integration of machine learning algorithms into virtual screening processes has further enhanced the identification of novel derivatives with enhanced therapeutic profiles.

In conclusion,1-(2,2-difluoroethyl)-1H-imidazole represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its fluorinated imidazole core offers advantages such as improved metabolic stability and enhanced binding affinity, making it an attractive scaffold for drug development. As research progresses,CAS No. 1343713-09-6 will continue to be a focal point for investigations aimed at addressing critical unmet medical needs through innovative molecular design.